Cas no 3254-32-8 ([2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate)

• Product Name: [2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate
• CAS No: 3254-32-8
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 917021
• PubChem ID: 234218
• Update Time: 2025-04-19

[2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate Chemical and Physical Properties

Names and Identifiers

• [2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate
• [(2R)-2-[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-hydroxyethyl] benzoate
• 6-o-benzoyl-1,2-o-(1-methylethylidene)hexofuranose
• AC1L5RQG
• AC1Q638P
• AGN-PC-00I8I3
• AR-1H2447
• NSC33687
• 3254-32-8
• DTXSID20283833
• NSC-33687
• alpha-D-Glucofuranose, 1,2-O-(1-methylethylidene)-, 6-benzoate

• Inchi： 1S/C16H20O7/c1-16(2)22-13-11(18)12(21-15(13)23-16)10(17)8-20-14(19)9-6-4-3-5-7-9/h3-7,10-13,15,17-18H,8H2,1-2H3
• InChI Key： YZTNJMSUDMOQJM-UHFFFAOYSA-N
• SMILES： O1C(C(COC(C2C=CC=CC=2)=O)O)C(C2C1OC(C)(C)O2)O

Computed Properties

• Exact Mass: 324.12100
• Monoisotopic Mass: 324.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• PSA: 94.45000
• LogP: 0.44160